Cas no 1351605-10-1 (1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl-6-methyl-1,2,3,4-tetrahydroquinoline)

• Product name: 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl-6-methyl-1,2,3,4-tetrahydroquinoline
• CAS No: 1351605-10-1
• MF: C₂₀H₂₁N₅O
• MW: 347.413643598557
• CID: 6065984
• PubChem ID: 71791828

1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl-6-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl-6-methyl-1,2,3,4-tetrahydroquinoline
• AKOS024541843
• (6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl)(6-methyl-3,4-dihydroquinolin-1(2H)-yl)methanone
• 1-[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl]-6-methyl-1,2,3,4-tetrahydroquinoline
• 1351605-10-1
• F6239-0449
• [6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-yl]-(6-methyl-3,4-dihydro-2H-quinolin-1-yl)methanone

• Inchi： 1S/C20H21N5O/c1-13-6-8-18-16(11-13)5-4-10-24(18)20(26)17-7-9-19(22-21-17)25-15(3)12-14(2)23-25/h6-9,11-12H,4-5,10H2,1-3H3
• InChI Key： LFLPHEYIHMVOBZ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(N=N1)N1C(C)=CC(C)=N1)N1C2C=CC(C)=CC=2CCC1

Computed Properties

• Exact Mass: 347.17461031g/mol
• Monoisotopic Mass: 347.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 63.9Ų

Additional information on 1-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl-6-methyl-1,2,3,4-tetrahydroquinoline

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Compound CAS No 1351605-10-1: 1-(6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline

The compound with CAS number 1351605-10-1, named 1-(6-(3,5-Dimethyl-1H-pyrazol-1-yl)pyridazine-3-carbonyl)-6-methyl-1,2,3,4-tetrahydroquinoline, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydroquinolines, which are known for their structural versatility and biological activity. The molecule incorporates a pyridazine ring fused with a pyrazole moiety, making it a unique structure with potential for drug design and material science.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The pyridazine ring is a key structural element in this compound, contributing to its electronic properties and reactivity. The presence of the pyrazole group further enhances the molecule's stability and bioavailability. These features make the compound a promising candidate for use in anti-inflammatory agents, antiviral drugs, and other therapeutic applications.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling and Stille coupling to construct the heterocyclic framework efficiently. The use of these methods ensures high yields and purity levels, which are critical for downstream applications in drug development.

In terms of pharmacological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. For instance, studies have demonstrated its ability to inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. This property positions the compound as a potential lead molecule for developing novel anti-inflammatory drugs with reduced side effects compared to existing therapies.

The structural complexity of this compound also makes it an interesting candidate for materials science applications. Its rigid framework and conjugated system suggest potential uses in organic electronics and optoelectronic devices. Researchers are actively exploring its properties as a component in light-emitting diodes (LEDs) and photovoltaic materials.

From an environmental standpoint, the synthesis of this compound has been optimized to minimize waste and reduce the use of hazardous reagents. Green chemistry principles have been incorporated into the production process, ensuring sustainability and compliance with modern environmental standards.

In conclusion, CAS No 1351605-10-1 represents a cutting-edge advancement in organic synthesis with broad implications across multiple fields. Its unique structure and versatile properties make it a valuable asset in both academic research and industrial applications.

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